Cas no 1016228-03-7 ((1s)-1-(3-fluoropyridin-2-yl)ethan-1-ol)

(1s)-1-(3-fluoropyridin-2-yl)ethan-1-ol structure
1016228-03-7 structure
Product Name:(1s)-1-(3-fluoropyridin-2-yl)ethan-1-ol
CAS No:1016228-03-7
MF:C7H8FNO
MW:141.142925262451
CID:2619697
PubChem ID:59868835
Update Time:2024-03-01

(1s)-1-(3-fluoropyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(3-Fluoropyridin-2-yl)ethanol
    • VWXJHLSFAQVXJE-YFKPBYRVSA-N
    • (1S)-1-(3-Fluoro-pyridin-2-yl)ethanol
    • (1S)-1-(3-fluoropyridin-2-yl)ethan-1-ol
    • (1s)-1-(3-fluoropyridin-2-yl)ethan-1-ol
    • Inchi: 1S/C7H8FNO/c1-5(10)7-6(8)3-2-4-9-7/h2-5,10H,1H3/t5-/m0/s1
    • InChI Key: VWXJHLSFAQVXJE-YFKPBYRVSA-N
    • SMILES: FC1=CC=CN=C1[C@H](C)O

Computed Properties

  • Exact Mass: 141.058992041g/mol
  • Monoisotopic Mass: 141.058992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1
  • XLogP3: 0.5

(1s)-1-(3-fluoropyridin-2-yl)ethan-1-ol Pricemore >>

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